![molecular formula C10H13ClN2 B1435504 4-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine hydrochloride CAS No. 1803600-61-4](/img/structure/B1435504.png)
4-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine hydrochloride
Overview
Description
“4-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine hydrochloride” is a heterocyclic organic compound . It is also known as THP. The IUPAC name for this compound is 1,2,5,6-tetrahydro-3,4’-bipyridine dihydrochloride .
Synthesis Analysis
The synthesis of substituted pyridines with diverse functional groups has been reported in several studies . A ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans has been reported .
Molecular Structure Analysis
The molecular weight of “4-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine hydrochloride” is 196.67 g/mol. The InChI code for this compound is 1S/C10H12N2.2ClH/c1-2-10(8-12-5-1)9-3-6-11-7-4-9;;/h2-4,6-7,12H,1,5,8H2;2*1H .
Physical And Chemical Properties Analysis
The physical form of “4-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine hydrochloride” is a powder . The storage temperature for this compound is 4 degrees Celsius .
Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “4-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine hydrochloride”, organized into separate sections for each application field:
Neurological Research
This compound has been used in inducing animal models of Parkinson’s disease to study the effects of docosahexaenoic acid on the distribution of epalrestat in the nervous system .
Chemical Synthesis
It serves as a precursor for forming ene-endo-spirocyclic ammonium ylids which undergo [2,3]-sigmatropic rearrangement to produce pyrroloazepinones and oxazepinones .
Pharmacology
Tetrahydropyridines, including this compound, are present in both natural products and synthetic pharmaceutical agents, indicating their significance in drug development and pharmacological studies .
Cancer Research
Related compounds have been discovered as new classes of tubulin inhibitors with potential anticancer properties for treating prostate cancer .
Antiproliferative Activity
A library of tetrasubstituted pyrazolopyridines, which are structurally related to tetrahydropyridines, has been prepared for studies on antiproliferative activity .
Retinal Studies
Similar compounds have been used as γ-aminobutyric acid C (GABAc) blockers in retinal ganglion cells to study the role of inner retinal inhibition in midget ganglion cells .
Safety and Hazards
Mechanism of Action
Target of Action
Tetrahydropyridines (thps), a class of compounds to which this compound belongs, have been found to possess biologically active properties .
Mode of Action
Thps are known to interact with their targets in a variety of ways, depending on the specific structure of the compound .
Biochemical Pathways
Thps have been found to influence a variety of biochemical pathways, depending on their specific structure and the biological context .
Result of Action
Thps have been found to possess biologically active properties, suggesting that they may have significant effects at the molecular and cellular levels .
Action Environment
Like all chemical compounds, its activity is likely to be influenced by factors such as temperature, ph, and the presence of other chemicals .
properties
IUPAC Name |
4-(1,2,3,6-tetrahydropyridin-5-yl)pyridine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2.ClH/c1-2-10(8-12-5-1)9-3-6-11-7-4-9;/h2-4,6-7,12H,1,5,8H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISWWZDQLTSWRJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC(=C1)C2=CC=NC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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